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Compound of Interest

Compound Name: 1-(Methylsulfonyl)piperidin-4-ol

Cat. No.: B1321963

Technical Guide: 1-(Methylsulfonyl)piperidin-4-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and analytical characterization of 1-(Methylsulfonyl)piperidin-4-ol, a key intermediate in
medicinal chemistry.

Core Compound Data

1-(Methylsulfonyl)piperidin-4-ol is a heterocyclic compound featuring a piperidine ring N-
substituted with a methylsulfonyl group and a hydroxyl group at the 4-position. These functional
groups make it a valuable building block for the synthesis of various pharmaceutical agents,
including kinase inhibitors and central nervous system drugs.[1]

Quantitative Data Summary

The fundamental molecular properties of 1-(Methylsulfonyl)piperidin-4-ol are summarized in
the table below.
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Property Value Source
Molecular Formula CeH13NOsS PubChem
Molecular Weight 179.24 g/mol PubChem

CAS Number 141482-19-1 MySkinRecipes|[1]

Synthesis and Experimental Protocols

The synthesis of 1-(Methylsulfonyl)piperidin-4-ol can be achieved through the sulfonylation
of a piperidine precursor. The following is a representative experimental protocol based on
general methods for the synthesis of N-sulfonylated piperidine derivatives.

General Synthesis Workflow

The logical flow for the synthesis of 1-(Methylsulfonyl)piperidin-4-ol is depicted in the
diagram below. The process begins with the reaction of the starting materials, followed by a
reaction workup to isolate the crude product, and concludes with purification to obtain the final
compound.

Click to download full resolution via product page

Caption: General synthesis workflow for 1-(Methylsulfonyl)piperidin-4-ol.

Detailed Experimental Protocol: Synthesis of N-
Sufonylated Piperidines

This protocol is a general representation for the synthesis of N-sulfonylated piperidines and can
be adapted for 1-(Methylsulfonyl)piperidin-4-ol.

Materials:
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Piperidin-4-ol

Methanesulfonyl chloride

Triethylamine (or another suitable base)

Dichloromethane (DCM) (or another suitable aprotic solvent)
1M Hydrochloric acid (HCI)

Saturated sodium bicarbonate (NaHCOs) solution

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Naz2S0a)

Silica gel for column chromatography

Solvents for chromatography (e.g., ethyl acetate/hexane mixture)
Procedure:

Reaction Setup: In a round-bottom flask, dissolve piperidin-4-ol (1 equivalent) in
dichloromethane.

Addition of Base: Add triethylamine (1.2 equivalents) to the solution and stir at room
temperature.

Addition of Sulfonylating Agent: Slowly add methanesulfonyl chloride (1.1 equivalents) to the
reaction mixture. The reaction is typically exothermic, and cooling in an ice bath may be
necessary.

Reaction Monitoring: Stir the reaction mixture at room temperature for 1-2 hours. Monitor the
progress of the reaction by Thin Layer Chromatography (TLC).

Workup:
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o Once the reaction is complete, wash the organic layer sequentially with 1M HCI, saturated
NaHCOs solution, and brine.

o Dry the organic layer over anhydrous NazSOa.

o Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude product.

« Purification: Purify the crude product by flash column chromatography on silica gel using an
appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to yield the pure 1-
(Methylsulfonyl)piperidin-4-ol.

Analytical Characterization

The identity and purity of the synthesized 1-(Methylsulfonyl)piperidin-4-ol should be
confirmed by standard analytical techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectroscopy are
used to confirm the molecular structure of the final compound.

e High-Performance Liquid Chromatography (HPLC): HPLC is employed to determine the
purity of the compound. For compounds lacking a UV chromophore, a charged aerosol
detector (CAD) can be used.[2]

o Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight of the
synthesized product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-(Methylsulfonyl)piperidin-4-ol molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1321963#1-methylsulfonyl-piperidin-4-ol-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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